Cas no 1207013-07-7 (4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1207013-07-7
• MF: C₂₄H₁₇FN₄O₄
• MW: 444.414588689804
• CID: 5392098
• Update Time: 2025-10-29

4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1-one
• 4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H17FN4O4/c1-31-17-11-14(12-18(13-17)32-2)22-26-23(33-28-22)21-19-5-3-4-6-20(19)24(30)29(27-21)16-9-7-15(25)8-10-16/h3-13H,1-2H3
• InChI Key： WWCFVZLBUPSLAF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC(OC)=CC(OC)=C3)N=2)=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 444.123
• Monoisotopic Mass: 444.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one

4-[3-(3,5-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

4-[3-(3,5-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one is a complex organic compound with the CAS number 1207013-07-7. This compound belongs to the class of phthalazinones and features a unique combination of functional groups and aromatic systems. The molecule incorporates a phthalazinone ring, which is fused with a dihydroquinoline system, and is substituted with a fluorophenyl group and an oxadiazole moiety. The presence of these groups imparts distinctive chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The oxadiazole ring is typically formed through the condensation of amines with carbonyl compounds under specific conditions. The fluorophenyl group is introduced via coupling reactions or substitution processes, while the dimethoxyphenyl group is incorporated during the synthesis of the oxadiazole moiety. The overall synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests possible interactions with various biological targets, such as enzymes and receptors. For instance, the phthalazinone core has been shown to exhibit anti-inflammatory and antioxidant activities in preliminary assays. Additionally, the oxadiazole moiety is known for its ability to enhance bioavailability and stability in biological systems. These properties make this compound a promising candidate for further investigation in therapeutic areas such as oncology and neurodegenerative diseases.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, which facilitates its use in various analytical techniques such as HPLC and NMR spectroscopy. The compound's UV-vis spectrum shows strong absorption bands in the range of 250–350 nm due to the conjugated aromatic systems present in its structure.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms in both the oxadiazole ring and the phthalazinone core provides multiple coordination sites for metal ions. Recent research has demonstrated that incorporating this compound into MOFs can lead to materials with enhanced porosity and catalytic activity.

In conclusion, 4-[3-(3,5-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one (CAS No: 1207013-07-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.